Cas no 2352080-33-0 (1-(1-Aminocyclopropyl)ethane-1,2-diol)

• Product Name: 1-(1-Aminocyclopropyl)ethane-1,2-diol
• CAS No: 2352080-33-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 6496624
• PubChem ID: 146101817
• Update Time: 2025-05-30

1-(1-Aminocyclopropyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopropyl)ethane-1,2-diol
• EN300-7022733
• 2352080-33-0
• 1-(1-Aminocyclopropyl)ethane-1,2-diol

• Inchi： 1S/C5H11NO2/c6-5(1-2-5)4(8)3-7/h4,7-8H,1-3,6H2
• InChI Key： NFCSZSHTMAFMPT-UHFFFAOYSA-N
• SMILES： OC(CO)C1(CC1)N

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(1-Aminocyclopropyl)ethane-1,2-diol

Introduction to 1-(1-Aminocyclopropyl)ethane-1,2-diol (CAS No. 2352080-33-0)

1-(1-Aminocyclopropyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2352080-33-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropylamine substituent attached to an ethane diol backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both amino and hydroxyl functional groups makes it a versatile scaffold for further derivatization, enabling the development of novel therapeutic agents.

The chemical structure of 1-(1-Aminocyclopropyl)ethane-1,2-diol can be described as a cyclopropyl ring linked to an ethane chain with two hydroxyl groups at the 1 and 2 positions. The cyclopropyl moiety introduces steric constraints that can influence the conformation and reactivity of the molecule, while the two hydroxyl groups provide opportunities for hydrogen bonding interactions and further chemical modifications. These features make it an attractive candidate for exploring new pharmacophores in drug design.

In recent years, there has been growing interest in the development of molecules that incorporate cyclopropyl rings due to their ability to modulate enzyme activity and interact with biological targets in unique ways. The cyclopropylamine group in 1-(1-Aminocyclopropyl)ethane-1,2-diol is particularly noteworthy, as it can serve as a nitrogen-rich heterocyclic core for designing small-molecule inhibitors or agonists. This structural motif has been explored in various contexts, including the inhibition of proteases and kinases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of 1-(1-Aminocyclopropyl)ethane-1,2-diol is its potential as a building block for more complex molecules. The combination of the amino and hydroxyl groups allows for diverse functionalization strategies, including urea formation, amide bond creation, and etherification reactions. These modifications can be tailored to enhance solubility, improve bioavailability, or target specific biological pathways. For instance, derivatives of this compound have been investigated for their ability to interact with bacterial enzymes involved in metabolic pathways, offering a promising route toward novel antibiotics.

The synthesis of 1-(1-Aminocyclopropyl)ethane-1,2-diol represents a significant achievement in synthetic organic chemistry. The construction of the cyclopropylamine core requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient routes to this motif, reducing reliance on harsh conditions or expensive reagents. These improvements have not only streamlined the synthesis but also opened up new possibilities for exploring related compounds.

From a biological perspective, 1-(1-Aminocyclopropyl)ethane-1,2-diol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to mimic natural biomolecules while introducing unique structural features makes it an excellent candidate for drug discovery programs. Researchers have focused on its interactions with enzymes such as carbonic anhydrase and aldolases, which play crucial roles in metabolic processes. Additionally, its derivatives have been tested for their anti-inflammatory properties by modulating cytokine production and immune cell signaling.

The pharmacokinetic profile of 1-(1-Aminocyclopropyl)ethane-1,2-diol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Studies have demonstrated that modifications to the molecule can significantly impact its bioavailability and metabolic stability. For example, incorporating fluorine atoms or other halogenated groups can enhance binding affinity while reducing susceptibility to enzymatic degradation.

The future directions for research on 1-(1-Aminocyclopropyl)ethane-1,2-diol are vast and exciting. Advances in computational chemistry and machine learning are enabling researchers to predict novel derivatives with enhanced properties before conducting experiments. This high-throughput virtual screening approach has already led to the identification of several promising candidates for further development. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists are fostering innovative strategies for translating basic research into clinical applications.

In conclusion, 1-(1-Aminocyclopropyl)ethane-1,2-diol (CAS No. 2352080-33-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this molecule will undoubtedly play a crucial role in shaping the future of medicinal chemistry.